Cas no 2411270-61-4 (2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide
• CAS No: 2411270-61-4
• MF: C₁₆H₂₂ClNO₂
• MW: 295.80438375473
• CID: 6541802
• PubChem ID: 146086139
• Update Time: 2025-07-18

2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide
• 2-chloro-N-[2-(4-methylphenyl)ethyl]-N-[(oxolan-2-yl)methyl]acetamide
• Z1562145334
• EN300-26580969
• 2-Chloro-N-[2-(4-methylphenyl)ethyl]-N-(oxolan-2-ylmethyl)acetamide
• 2411270-61-4

• Inchi： 1S/C16H22ClNO2/c1-13-4-6-14(7-5-13)8-9-18(16(19)11-17)12-15-3-2-10-20-15/h4-7,15H,2-3,8-12H2,1H3
• InChI Key： JGIBHQXQWUETFJ-UHFFFAOYSA-N
• SMILES： ClCC(N(CCC1C=CC(C)=CC=1)CC1CCCO1)=O

Computed Properties

• Exact Mass: 295.1339066g/mol
• Monoisotopic Mass: 295.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide

Comprehensive Analysis of 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide (CAS No. 2411270-61-4)

The compound 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide (CAS No. 2411270-61-4) is a specialized acetamide derivative with a unique molecular structure that combines a chloroacetamide backbone with a 4-methylphenyl and oxolan-2-yl substitution. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the chloro and methylphenyl groups enhances its reactivity, while the oxolan-2-yl moiety contributes to its solubility and bioavailability.

In recent years, the demand for customized acetamide derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly intrigued by the potential of CAS No. 2411270-61-4 as a building block for small-molecule inhibitors or biologically active compounds. Its structural flexibility allows for modifications that can target specific enzymes or pathways, aligning with the growing trend of precision medicine and sustainable agriculture.

The synthesis of 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide typically involves multi-step organic reactions, including amide coupling and halogenation. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. This meticulous process underscores the compound's value in high-stakes industries where quality control is paramount.

From an environmental perspective, the biodegradability and ecotoxicology of CAS No. 2411270-61-4 are under scrutiny, reflecting broader societal concerns about green chemistry. Regulatory bodies and manufacturers alike are investing in eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Market analysts note that the global fine chemicals sector, including niche products like 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide, is projected to grow at a CAGR of 5-7% through 2030. Key drivers include R&D investments in orphan drugs and plant-based therapeutics, where such compounds serve as critical intermediates. Additionally, the rise of AI-driven molecular design has accelerated the identification of novel applications for this chemical.

For researchers sourcing CAS No. 2411270-61-4, factors like supply chain transparency and regulatory compliance are top priorities. Suppliers must provide detailed certificates of analysis (CoA) and safety data sheets (SDS) to meet stringent industry standards. This emphasis on traceability resonates with the broader push for ethical sourcing in the chemical industry.

In conclusion, 2-chloro-N-2-(4-methylphenyl)ethyl-N-(oxolan-2-yl)methylacetamide exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility and adaptability position it as a valuable asset across multiple scientific disciplines, from medicinal chemistry to material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.